Cas no 2228311-60-0 (2-1-(2-aminoethyl)cyclopropyl-4-fluorophenol)

• Product Name: 2-1-(2-aminoethyl)cyclopropyl-4-fluorophenol
• CAS No: 2228311-60-0
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6188626
• PubChem ID: 165695754
• Update Time: 2025-10-29

2-1-(2-aminoethyl)cyclopropyl-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-aminoethyl)cyclopropyl-4-fluorophenol
• EN300-1825394
• 2-[1-(2-aminoethyl)cyclopropyl]-4-fluorophenol
• 2228311-60-0

• Inchi： 1S/C11H14FNO/c12-8-1-2-10(14)9(7-8)11(3-4-11)5-6-13/h1-2,7,14H,3-6,13H2
• InChI Key： XQSJAAOYHGXCEU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CCN)CC1)O

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(2-aminoethyl)cyclopropyl-4-fluorophenol

Comprehensive Overview of 2-1-(2-aminoethyl)cyclopropyl-4-fluorophenol (CAS No. 2228311-60-0): Properties, Applications, and Research Insights

The compound 2-1-(2-aminoethyl)cyclopropyl-4-fluorophenol (CAS No. 2228311-60-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This article delves into its molecular characteristics, synthesis pathways, and emerging uses, while addressing common queries such as "2-1-(2-aminoethyl)cyclopropyl-4-fluorophenol solubility" and "CAS 2228311-60-0 applications." By integrating current trends like green chemistry and AI-driven drug discovery, we aim to provide a holistic perspective on this versatile molecule.

Structurally, 2-1-(2-aminoethyl)cyclopropyl-4-fluorophenol combines a cyclopropyl ring with a fluorophenol moiety, linked by an aminoethyl group. This arrangement contributes to its enhanced stability and bioavailability, making it a candidate for targeted drug delivery systems. Researchers frequently explore its "hydrogen bonding capacity" and "pH-dependent reactivity," which are critical for optimizing its performance in enzyme inhibition studies or material science applications.

Recent advancements in computational chemistry have enabled precise modeling of 2-1-(2-aminoethyl)cyclopropyl-4-fluorophenol's interactions with biological targets. For instance, studies leveraging molecular docking simulations highlight its potential as a GPCR modulator, aligning with the growing demand for precision medicine. Additionally, its low cytotoxicity profile has spurred interest in "2228311-60-0 toxicity studies" for cosmetic formulations and biodegradable polymers.

From an industrial standpoint, the compound's synthesis often involves microwave-assisted reactions or catalytic fluorination, reflecting the shift toward energy-efficient methodologies. Environmental considerations, such as "CAS 2228311-60-0 biodegradation," are also pivotal, given the emphasis on sustainable chemistry. Analytical techniques like HPLC-MS and NMR spectroscopy remain indispensable for quality control, addressing user searches like "how to purify 2-1-(2-aminoethyl)cyclopropyl-4-fluorophenol."

In conclusion, 2-1-(2-aminoethyl)cyclopropyl-4-fluorophenol (CAS No. 2228311-60-0) exemplifies the intersection of innovation and practical utility. Whether in drug development, material engineering, or environmental science, its multifaceted properties continue to inspire cutting-edge research. Future directions may explore its role in neural therapeutics or smart coatings, further solidifying its relevance in modern science.